Cas no 946250-41-5 (N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-4-phenylbutanamide)

• Product Name: N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-4-phenylbutanamide
• CAS No: 946250-41-5
• MF: C₁₈H₁₉N₃O₂S
• MW: 341.427362680435
• CID: 6342717
• PubChem ID: 16933554
• Update Time: 2025-10-29

N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-4-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-4-phenylbutanamide
• N-{3,7-dimethyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}-4-phenylbutanamide
• 946250-41-5
• N-(3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-4-phenylbutanamide
• N-(3,7-dimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)-4-phenylbutanamide
• AKOS024646631
• F2397-0154

• Inchi： 1S/C18H19N3O2S/c1-12-11-24-18-19-13(2)16(17(23)21(12)18)20-15(22)10-6-9-14-7-4-3-5-8-14/h3-5,7-8,11H,6,9-10H2,1-2H3,(H,20,22)
• InChI Key： VOPFKULRWWFQNY-UHFFFAOYSA-N
• SMILES： S1C=C(C)N2C1=NC(C)=C(C2=O)NC(CCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 341.11979803g/mol
• Monoisotopic Mass: 341.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87.1Ų

Additional information on N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-4-phenylbutanamide

Introduction to N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo[3,2-apyrimidin-6-yl}-4-phenylbutanamide (CAS No. 946250-41-5) in Modern Chemical and Pharmaceutical Research

N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo[3,2-apyrimidin-6-yl}-4-phenylbutanamide, identified by its CAS number 946250-41-5, represents a significant compound in the realm of chemical and pharmaceutical innovation. This molecule has garnered attention due to its unique structural properties and potential applications in drug discovery and therapeutic development. The compound's core structure incorporates a thiazolo[3,2-apyrimidin] scaffold, which is a heterocyclic system known for its biological activity and versatility in medicinal chemistry.

The N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo[3,2-apyrimidin-6-yl]} moiety is particularly noteworthy for its ability to interact with biological targets in novel ways. This segment of the molecule is derived from a fused ring system that combines a thiazole ring with an pyrimidine ring, creating a framework that can engage with enzymes and receptors with high specificity. Such structural features are often exploited in the design of inhibitors and agonists for therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies suggest that the 4-phenylbutanamide part of the molecule plays a crucial role in modulating the compound's pharmacokinetic properties. The phenyl group introduces hydrophobicity, which can enhance membrane permeability and oral bioavailability, while the amide bond contributes to stability and solubility profile.

In the context of drug discovery, N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo[3,2-apyrimidin-6-yl}-4-phenylbutanamide has been investigated for its potential as an intermediate in the synthesis of more complex pharmacophores. The thiazolo[3,2-apyrimidin] core is a privileged scaffold that has been explored in numerous drug candidates targeting diverse diseases. Its ability to serve as a hinge binder or allosteric modulator makes it particularly valuable in the development of small-molecule drugs.

One of the most exciting areas of research involving this compound is its application in oncology. Preclinical studies have indicated that derivatives of the thiazolo[3,2-apyrimidin] scaffold exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo[3,2-apyrimidin]} part is particularly relevant here, as it can mimic natural substrates or bind to allosteric sites on target proteins. This dual functionality allows for potent inhibition without causing off-target effects.

The 4-phénylbutanamide moiety also contributes to the compound's potential therapeutic utility by influencing its metabolic pathways. Amides are known to be well-tolerated by biological systems and can be easily metabolized into less active or inactive compounds. This characteristic makes N-{3,7-dimethyl-pyrazolopyridine]-4-carboxamides}}}}}}}}}}}}}}}}}}}}}}}}}}}-4-phénylbutanamide} suitable for repeated administration in therapeutic regimens.

Furthermore, synthetic methodologies have been refined to produce this compound with high purity and yield. Advances in organic synthesis techniques have enabled chemists to construct complex heterocyclic systems like thiazolo[3,2-apyrimidin] derivatives more efficiently than ever before. These improvements have not only reduced costs but also opened up new possibilities for structural diversification.

The pharmacological profile of N-{3,7-dimethyl-pyrazolopyridine]-4-carboxamides} has been further explored through high-throughput screening (HTS) campaigns. These studies have identified novel bioactive analogs that could lead to next-generation therapeutics. The combination of computational modeling and experimental validation has been instrumental in understanding how small changes in structure can significantly impact biological activity.

In conclusion,N-{ 7-Dimethyl-pyrazolopyridine]-4-carboxamides} (CAS No. 94625041 5) is a promising compound with significant potential in pharmaceutical research . Its unique structural features make it an excellent candidate for further investigation into oncology , inflammation , and other therapeutic areas . As our understanding of molecular interactions continues to grow , this compound will likely play an important role . In future drug development pipelines . p >